Cas no 1040637-65-7 (N-(1-cyclopropanecarbonyl-2,3-dihydro-1H-indol-6-yl)ethane-1-sulfonamide)

• Product Name: N-(1-cyclopropanecarbonyl-2,3-dihydro-1H-indol-6-yl)ethane-1-sulfonamide
• CAS No: 1040637-65-7
• MF: C₁₄H₁₈N₂O₃S
• MW: 294.369322299957
• CID: 6014035
• PubChem ID: 25852837
• Update Time: 2025-05-20

N-(1-cyclopropanecarbonyl-2,3-dihydro-1H-indol-6-yl)ethane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(1-cyclopropanecarbonyl-2,3-dihydro-1H-indol-6-yl)ethane-1-sulfonamide
• N-[1-(cyclopropanecarbonyl)-2,3-dihydroindol-6-yl]ethanesulfonamide
• Ethanesulfonamide, N-[1-(cyclopropylcarbonyl)-2,3-dihydro-1H-indol-6-yl]-
• N-(1-(cyclopropanecarbonyl)indolin-6-yl)ethanesulfonamide
• 1040637-65-7
• AKOS016468541
• F5099-0662

• Inchi： 1S/C14H18N2O3S/c1-2-20(18,19)15-12-6-5-10-7-8-16(13(10)9-12)14(17)11-3-4-11/h5-6,9,11,15H,2-4,7-8H2,1H3
• InChI Key： RRMGKAMXLOHKSK-UHFFFAOYSA-N
• SMILES： C(S(NC1=CC2=C(C=C1)CCN2C(C1CC1)=O)(=O)=O)C

Computed Properties

• Exact Mass: 294.10381361g/mol
• Monoisotopic Mass: 294.10381361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 481
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 74.9Ų

Experimental Properties

• Density: 1.421±0.06 g/cm3(Predicted)
• Boiling Point: 535.3±60.0 °C(Predicted)
• pka: 9.00±0.20(Predicted)

Additional information on N-(1-cyclopropanecarbonyl-2,3-dihydro-1H-indol-6-yl)ethane-1-sulfonamide

Introduction to N-(1-cyclopropanecarbonyl-2,3-dihydro-1H-indol-6-yl)ethane-1-sulfonamide (CAS No. 1040637-65-7)

N-(1-cyclopropanecarbonyl-2,3-dihydro-1H-indol-6-yl)ethane-1-sulfonamide, identified by its CAS number 1040637-65-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by the presence of an indole core, which is a structural motif widely recognized for its biological activity and pharmacological relevance. The indole scaffold is particularly noteworthy due to its extensive role in medicinal chemistry, serving as a key component in numerous therapeutic agents targeting various diseases.

The molecular structure of N-(1-cyclopropanecarbonyl-2,3-dihydro-1H-indol-6-yl)ethane-1-sulfonamide incorporates several functional groups that contribute to its unique chemical properties and potential biological interactions. The cyclopropanecarbonyl moiety, for instance, introduces rigidity to the molecule, which can influence both its solubility and binding affinity to biological targets. Additionally, the presence of an ethane-1-sulfonamide group suggests potential interactions with sulfonamide-binding proteins, a feature that has been exploited in the development of antibiotics and anti-inflammatory drugs.

In recent years, there has been a surge in research focused on indole derivatives due to their diverse pharmacological profiles. Studies have demonstrated that indole-based compounds can modulate various biological pathways, including those involved in inflammation, neurodegeneration, and cancer. The specific substitution pattern in N-(1-cyclopropanecarbonyl-2,3-dihydro-1H-indol-6-yl)ethane-1-sulfonamide may confer unique properties that make it a promising candidate for further investigation in these areas.

The synthesis of this compound involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Key steps typically include the formation of the indole core through cyclization reactions, followed by functionalization at the 1-position with the cyclopropanecarbonyl group. Subsequent introduction of the ethane-1-sulfonamide moiety at the 6-position completes the molecular architecture. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, are often employed to ensure regioselectivity and efficiency.

The pharmacological potential of N-(1-cyclopropanecarbonyl-2,3-dihydro-1H-indol-6-yl)ethane-1-sulfonamide has been explored in several preclinical studies. Research indicates that this compound may exhibit inhibitory activity against certain enzymes and receptors implicated in disease pathogenesis. For example, preliminary data suggest that it could interfere with the activity of cyclooxygenase (COX) enzymes, which are known targets for nonsteroidal anti-inflammatory drugs (NSAIDs). Additionally, its interaction with other therapeutic targets remains an area of active investigation.

The development of novel sulfonamide derivatives has been particularly noteworthy in recent years due to their broad spectrum of biological activity. Sulfonamides are well-documented for their antimicrobial properties but have also shown promise in treating conditions such as diabetes and cancer. The incorporation of an indole scaffold into sulfonamide-based molecules has further expanded their therapeutic potential by leveraging the unique pharmacophoric properties of indole.

In terms of computational modeling and drug design, N-(1-cyclopropanecarbonyl-2,3-dihydro-1H-indol-6-yl)ethane-1-sulfonamide presents an interesting case for molecular docking studies. Its structural features allow for potential binding to a variety of protein targets, making it a valuable scaffold for structure-based drug design. By utilizing high-throughput virtual screening techniques, researchers can identify lead compounds that exhibit optimal binding affinities and selectivity profiles.

The chemical stability and physicochemical properties of this compound are also critical considerations in its development as a potential drug candidate. Factors such as solubility, metabolic stability, and pharmacokinetic behavior must be carefully evaluated to ensure that it can be effectively administered and utilized in therapeutic settings. Advances in analytical chemistry have enabled researchers to perform detailed characterization studies using techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography.

The role of computational chemistry in understanding the behavior of N-(1-cyclopropanecarbonyl-2,3-dihydro-1H-indol-6-yl)ethane-1-sulfonamide cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations provide insights into its conformational dynamics and electronic structure. These computational approaches are essential for predicting how the compound will interact with biological systems at both atomic and molecular levels.

Ethical considerations are also paramount when conducting research involving potentially bioactive compounds like N-(1-cyclopropanecarbonyl-2,3-dihydro-1H-indol-6-yi l)ethane - 1 - sulf on am ide strong > . Responsible research practices must be adhered to throughout the synthetic process , from laboratory handling procedures to data interpretation . Collaborative efforts between synthetic chemists , biochemists , and medicinal chemists are essential for maximizing the chances of success in translating laboratory findings into viable therapeutic agents.

The future directions for research on N-(< strong > 1 - cyc lo pro p an e carb on y l - 2 , 3 - di hy dr o - 1 H - i nd o l - 6 - y l strong > )< strong > e than e - 1 - sul fon am ide strong > include exploring its derivatives through structural analogs . By modifying key functional groups or introducing additional substituents , researchers aim to enhance its potency , selectivity , or pharmacokinetic properties . Such modifications can be guided by insights gained from ongoing preclinical studies and computational modeling efforts . p > < p > In conclusion , N-(< strong > 1 - cyc lo pro p an e carb on y l - 2 , 3 - di hy dr o - 1 H - i nd o l - 6 - y l strong > )< strong > e than e - 1 - sul fon am ide strong > ( CAS No . < strong > 10 4 0 637 -65 -7 strong > ) represents a fascinating subject for pharmaceutical research due to its complex molecular architecture and potential biological activities . The combination of synthetic innovation , computational analysis , and preclinical evaluation holds promise for uncovering new therapeutic opportunities . As our understanding of this compound evolves , it may pave the way for novel treatments targeting various human diseases . p >